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Phosphoryl Fluoride (POF₃) at a Glance

The table below summarizes key identifiers and hazardous properties of phosphoryl fluoride for quick

reference [1] [2] [3].

Property Description

Chemical
Names

Phosphoryl fluoride, Phosphorus oxyfluoride, Trifluorophosphine oxide

CAS Number 13478-20-1

Molecular
Formula

POF₃

Physical State Colorless gas

Boiling Point -39.7 °C (-39.5 °F)

Density 1.506 g/cm³ (liquid)

Water Solubility Reacts (hydrolyzes)
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Property Description

Main Hazards Toxic, Corrosive

GHS Hazard
Statements

H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage),

H330 (Fatal if inhaled), H372 (Causes damage to organs through prolonged or
repeated exposure)

Hazards and Immediate First Aid

Understanding the specific risks associated with POF₃ is the first step in developing safe handling

procedures.

Toxicity and Corrosivity: Phosphoryl fluoride is a poisonous and corrosive gas [1]. Its

hydrolysis upon contact with moisture—including tissue—produces highly corrosive and toxic
hydrofluoric acid (HF) and other fluorophosphoric acids [1] [2].

First Aid Measures [2]:
Inhalation: Immediately move the affected person to fresh air. If breathing has stopped,

administer artificial respiration and seek immediate medical attention.
Skin Contact: Wash thoroughly with soap and plenty of water. Consult a physician.

Eye Contact: Rinse cautiously with water for at least 15 minutes and seek medical advice.

Safe Handling & Containment Strategy

A robust containment strategy is essential to prevent environmental release and personnel exposure. The

following workflow outlines a layered approach, from primary equipment to decontamination.
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Handling Phosphoryl Fluoride

Primary Containment:
- Sealed Reactors

- Closed Filter/Dryer Systems

Secondary Containment:
- Fume Hoods/Vented Enclosures
- Dedicated, Well-Ventilated Area

Personal Protective Equipment (PPE):
- Respiratory Protection

- Impervious Gloves & Clothing
- Safety Goggles

Decontamination Protocol:
- Established Cleaning Procedures
- Emergency Spill Response Plan

Click to download full resolution via product page

This diagram illustrates a multi-layered defense strategy [4]:

Primary Containment: The first and most critical layer involves using sealed and closed systems
(e.g., reactors, filters, dryers) to physically contain the gas.

Secondary Containment: Provides a backup layer of protection, such as conducting all operations
within a fume hood or vented enclosure to capture any accidental leaks.

Personal Protective Equipment (PPE): Serves as the final personal barrier. This includes wearing
appropriate respiratory protection, impervious gloves and clothing, and safety goggles with
side shields [2].
Decontamination Protocols: Have well-documented and regularly practiced procedures for cleaning

equipment and handling accidental releases before they escalate [4].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1506004?utm_src=pdf-body-img
https://www.upm-inc.com/highly-potent-api-manufacturing-development-containment-strategies
https://www.lookchem.com/sds13478-20-1.html
https://www.upm-inc.com/highly-potent-api-manufacturing-development-containment-strategies
https://www.smolecule.com/products/s1506004?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Environmental Considerations & Disposal

Preventing environmental release is a core principle of sustainable and responsible research.

Environmental Fate and Toxicity: While specific ecotoxicity data for POF₃ is limited in the search

results, its rapid hydrolysis to HF and fluorophosphoric acids in water poses a clear hazard to aquatic
ecosystems [1] [2]. The high conservation of biological targets like phosphates and tubulins across

species means APIs and their precursors can have unintended effects on wildlife [5].
Waste Disposal: Materials contaminated with POF₃ must be disposed of properly. According to

safety data, disposal should be via removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing [2]. It is critical to avoid contaminating water,
foodstuffs, or sewer systems [2].

Key Takeaways for Your Content

Core Hazards: Phosphoryl fluoride is a toxic and corrosive gas that reacts with water to form
hazardous products like hydrofluoric acid [1].

Primary Control: Prevention through engineering controls is the most effective strategy. Use
sealed systems and secondary containment to minimize the potential for release [4].

Emergency Preparedness: Have clear, actionable first aid and decontamination protocols in place,
and ensure all personnel are trained on them [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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phosphoryl-fluoride-environmental-release]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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